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Compound of Interest

(2,3-Dihydrobenzofuran-6-
Compound Name:
yl)methanol

Cat. No.: B150974

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and
Compliant Disposal

The proper disposal of laboratory chemicals is paramount for the safety of personnel and the
protection of the environment. This document provides a comprehensive guide to the proper
disposal procedures for (2,3-Dihydrobenzofuran-6-yl)methanol, a compound utilized in
various research and development applications. Due to the absence of a publicly available,
detailed Safety Data Sheet (SDS), a conservative approach assuming the substance is
hazardous is mandated.

Immediate Safety and Handling for Disposal

When preparing (2,3-Dihydrobenzofuran-6-yl)methanol for disposal, it is crucial to adhere to
strict safety protocols.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Use chemically resistant gloves (e.g., nitrile).

» Body Protection: A lab coat or chemical-resistant apron is required.
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» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

Spill Response: In the event of a spill, immediately evacuate the area and alert laboratory
personnel. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed, labeled container for hazardous waste. For larger spills, contact your
institution's Environmental Health and Safety (EHS) department immediately.

Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation: Treat all (2,3-Dihydrobenzofuran-6-yl)methanol
waste, including contaminated labware and absorbent materials, as hazardous chemical waste.
Segregate this waste from other waste streams to prevent unintended chemical reactions.

2. Containerization: Collect waste in a chemically compatible, leak-proof container with a
secure screw-top lid. Ensure the container is in good condition and appropriate for the type of
waste (solid or liquid).

3. Labeling: Properly label the hazardous waste container with the following information:
e The words "Hazardous Waste"

e Chemical Name: (2,3-Dihydrobenzofuran-6-yl)methanol

e CAS Number: 1083168-69-7

e Hazard Identification: Based on a conservative assessment, label as "Harmful," "Irritant."

e Principal Investigator/Laboratory Contact Information.

4. Storage: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA). The SAA should be located at or near the point of generation and
under the control of the laboratory personnel.

5. Disposal Request: Once the container is full or waste is no longer being generated, arrange
for disposal through your institution's EHS department. Follow their specific procedures for
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requesting a hazardous waste pickup. Do not dispose of (2,3-Dihydrobenzofuran-6-
yl)methanol down the drain or in regular trash.

Assumed Hazard Data

In the absence of a specific SDS, the following hazard classifications are assumed for (2,3-
Dihydrobenzofuran-6-yl)methanol based on the known hazards of similar chemical

structures.
Assumed GHS Hazard L.
Hazard Class Description
Code
Acute Toxicity, Oral H302 Harmful if swallowed
Skin Irritation H315 Causes skin irritation
Eye Irritation H319 Causes serious eye irritation
Respiratory Irritation H335 May cause respiratory irritation

Disposal Decision Workflow

The following diagram outlines the procedural steps for the proper disposal of (2,3-
Dihydrobenzofuran-6-yl)methanol.
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Caption: Decision workflow for the disposal of (2,3-Dihydrobenzofuran-6-yl)methanol.
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 To cite this document. BenchChem. [Proper Disposal Procedures for (2,3-
Dihydrobenzofuran-6-yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150974#2-3-dihydrobenzofuran-6-yl-methanol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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